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Compound of Interest

Compound Name: (±)-2-Hydroxyhexanoic--d3 Acid

CAS No.: 1219798-84-1

Cat. No.: B596149 Get Quote

Executive Summary
(±)-2-Hydroxyhexanoic-d3 Acid (also known as

-Hydroxycaproic acid-d3) is a critical stable isotope-labeled internal standard (SIL-IS) used
primarily in LC-MS/MS metabolomics and pharmacokinetic profiling. It serves as a
normalization reference for the quantification of 2-hydroxyhexanoic acid, a metabolite
associated with fatty acid oxidation disorders and maple syrup urine disease (MSUD).

Critical Technical Note: Researchers must distinguish this compound from its structural isomer,

6-hydroxyhexanoic acid, which is common in polymer chemistry but metabolically distinct. This

guide outlines the precise sourcing channels, validation protocols, and experimental workflows

to ensure data integrity in quantitative assays.

Technical Specifications & Isotope Logic
Before procurement, verify that the target analyte matches the internal standard's

physicochemical profile. The "d3" labeling is typically located on the terminal methyl group (

-position) to ensure the deuterium atoms are non-exchangeable and do not affect the pKa of
the

-hydroxyl or carboxylic acid groups.
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Feature Specification Rationale

Compound Name (±)-2-Hydroxyhexanoic-d3 Acid
Racemic mixture is standard

for non-chiral LC methods.

Unlabeled CAS 6064-63-7
Use this to verify the chemical

backbone during search.

Chemical Formula
Mass shift of +3 Da (

) separates IS from analyte.

Isotopic Purity

Prevents "cross-talk"

(unlabeled M+0 signal) in the

analyte channel.

Retention Time Analyte RT

Deuterium effect on RT is

negligible in Reverse Phase

LC, ensuring co-elution.

Sourcing Landscape: Where to Buy
Unlike common reagents, (±)-2-Hydroxyhexanoic-d3 Acid is a specialized catalog item.

Availability fluctuates based on batch synthesis cycles.

A. Primary "Direct-Hit" Suppliers
These suppliers have listed specific catalog numbers for the d3 or related deuterated forms.

MedChemExpress (MCE)

Product: 2-Hydroxyhexanoic acid-d3[1]

Catalog No: HY-75954S

Status: High probability of stock. MCE specializes in bioactive small molecule standards.

Action: Check their "Isotope-Labeled Compounds" section.[2][3]

Toronto Research Chemicals (TRC)[3][4]
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Status: TRC is the global leader for difficult-to-find metabolites. If not listed as "In Stock,"

they often hold the precursor materials to synthesize it on demand (2-4 weeks).

Action: Search for "Hydroxyhexanoic" in their catalog.[5]

C/D/N Isotopes

Status: They stock 6-Hydroxyhexanoic acid-d10 and Sodium 6-Hydroxyhexanoate-d6.

Warning: Do not purchase the 6-hydroxy isomer for 2-hydroxy quantification unless you

have validated separation. However, C/D/N is a primary contact for custom synthesis of

the 2-hydroxy isomer if MCE is out of stock.

B. Procurement Decision Matrix (DOT Visualization)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.achemblock.com/v152052-s-2-hydroxyhexanoic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need (±)-2-Hydroxyhexanoic-d3
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Figure 1: Strategic decision tree for sourcing specialized deuterated standards.

Quality Assurance & Validation Protocol
Trusting a label is insufficient for clinical or GLP research. You must validate the standard upon

arrival.

Step 1: Isotopic Purity Check (LC-MS)
Perform a direct infusion or LC-MS run of the standard (1 µg/mL).
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Acceptance Criteria: The intensity of the

(unlabeled) peak must be

of the

peak.

Risk: High levels of unlabeled material will artificially inflate your analyte concentration (false

positive).

Step 2: Chemical Purity (NMR)
Ensure the material is not the 6-hydroxy isomer.

Method:

-NMR.

Diagnostic Signal: Look for the

-proton signal (triplet/multiplet) around

ppm. The 6-hydroxy isomer will show a triplet at

ppm (

-OH).

Experimental Protocol: Internal Standard
Preparation
This workflow ensures minimal weighing errors and maximum stability.

Reagents Required[6][7][8][9][10]
(±)-2-Hydroxyhexanoic-d3 Acid (Solid)

Methanol (LC-MS Grade)

Water (LC-MS Grade)[6]
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Amber Glass Vials (Silanized)

Workflow Diagram

Solid Standard
(-20°C Storage)

Weigh 1.0 mg
(± 0.01 mg)
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1 mg/mL in MeOH
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Dilute 1:100 Spike into Sample
(Final Conc: 500 ng/mL)

Add to Matrix
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Figure 2: Step-by-step preparation of the Internal Standard solution to ensure quantitative

accuracy.

Detailed Methodology
Stock Solution (1 mg/mL): Dissolve 1 mg of the d3-acid in 1 mL of 100% Methanol. Store at

-80°C. Stability: 6 months.

Working Solution (10 µg/mL): Dilute the stock 1:100 using 50:50 Methanol:Water. Prepare

fresh weekly.

Spiking: Add 10 µL of Working Solution to 200 µL of biological sample (plasma/urine) before

any extraction (Protein Precipitation or SPE). This corrects for recovery losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Hexanoic-2,2-d2 Acid, TRC 50 mg | Buy Online | Toronto Research Chemicals | Fisher
Scientific [fishersci.pt]

5. (S)-2-Hydroxyhexanoic acid 95% | CAS: 70267-26-4 | AChemBlock [achemblock.com]

6. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-
proteomics.com]

To cite this document: BenchChem. [Technical Guide: Sourcing and Validation of (±)-2-
Hydroxyhexanoic-d3 Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596149#where-to-buy-2-hydroxyhexanoic-d3-acid-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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